2-{[3-hydroxy-3-(2-methylphenyl)pyrrolidin-1-yl]carbonyl}benzene-1,3-diol

• IUPAC Name: (2,6-dihydroxyphenyl)-[3-hydroxy-3-(2-methylphenyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C18H19NO4/c1-12-5-2-3-6-13(12)18(23)9-10-19(11-18)17(22)16-14(20)7-4-8-15(16)21/h2-8,20-21,23H,9-11H2,1H3
• InChI Key: FOXHWNWVFXBKPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2(CCN(C2)C(=O)C3=C(C=CC=C3O)O)O
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

The compound “2-{[3-hydroxy-3-(2-methylphenyl)pyrrolidin-1-yl]carbonyl}benzene-1,3-diol” is a polycyclic aromatic compound that contains a benzene ring linked to a pyrrolidine ring. The pyrrolidine ring is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms.

Synthesis Analysis

The synthesis of similar compounds involves a mixture of 3-hydroxy-4-methoxybenzoic acid, pyrrolidine, 2-(7-azabenzotriazol-1-yl)-N,N, N′ N ′ , N′ N ′ -tetramethyluronium hexafluorophosphate (HATU), and N,N-diisopropylethylamine. This mixture is dissolved in N,N-dimethylformamide and stirred for 4 hours at 40°C.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as X-ray crystallography. The fractional atomic coordinates and isotropic or equivalent isotropic displacement parameters can provide detailed information about the structure.